molecular formula C6H12O3 B8766641 3-Hydroxy-2-(methoxymethyl)-2-methylpropionaldehyde CAS No. 85030-53-1

3-Hydroxy-2-(methoxymethyl)-2-methylpropionaldehyde

Cat. No. B8766641
CAS RN: 85030-53-1
M. Wt: 132.16 g/mol
InChI Key: IGLBINVHKGTFGH-UHFFFAOYSA-N
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Description

3-Hydroxy-2-(methoxymethyl)-2-methylpropionaldehyde is a useful research compound. Its molecular formula is C6H12O3 and its molecular weight is 132.16 g/mol. The purity is usually 95%.
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properties

CAS RN

85030-53-1

Molecular Formula

C6H12O3

Molecular Weight

132.16 g/mol

IUPAC Name

2-(hydroxymethyl)-3-methoxy-2-methylpropanal

InChI

InChI=1S/C6H12O3/c1-6(3-7,4-8)5-9-2/h3,8H,4-5H2,1-2H3

InChI Key

IGLBINVHKGTFGH-UHFFFAOYSA-N

Canonical SMILES

CC(CO)(COC)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

22 g of triethylamine are added to a mixture of 590 g of methanol, 330 g of 30% strength formaldehyde solution and 210 g of methacrolein in the course of 10 minutes, and the solution is kept at the boiling point for 8 hours. The low-boiling components are separated off, after which 312 g (=78% yield, based on methacrolein) of the title compound of boiling point 120°-125° C./24 mbar are isolated by distillation under reduced pressure.
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210 g
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590 g
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78%

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